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An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Ferrous ammonium sulfate hexahydrate, widely known in the scientific community as Mohr's

salt, is a double salt of significant importance in analytical chemistry, research, and various

industrial applications.[1][2][3][4] Its stability against oxidation, compared to ferrous sulfate,

makes it a preferred primary standard in volumetric analysis, particularly in redox titrations.[4]

[5] This guide provides a detailed overview of its chemical properties, a standard experimental

protocol for its synthesis, and its applications in modern research.

Core Chemical Identity
The chemical formula for ferrous ammonium sulfate hexahydrate is (NH₄)₂Fe(SO₄)₂·6H₂O.[1][2]

[6] It is a hydrated double salt consisting of ferrous sulfate and ammonium sulfate.[2][4] This

compound is also referred to as ammonium iron(II) sulfate hexahydrate or Mohr's salt.[2][6] The

presence of ammonium ions in the crystal lattice contributes to its enhanced stability by making

solutions slightly acidic, which slows the oxidation of the ferrous (Fe²⁺) ion to the ferric (Fe³⁺)

state.[4]

Physicochemical Properties
Ferrous ammonium sulfate hexahydrate is a pale green or blue-green crystalline solid.[1][2][6]

[7] It is readily soluble in water but insoluble in ethanol and acetone.[2] The quantitative

properties of this compound are summarized in the table below.
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Property Value References

Molecular Formula (NH₄)₂Fe(SO₄)₂·6H₂O [1][2][6]

Molar Mass 392.14 g/mol [2][6][8][9]

Appearance
Light green to blue-green

crystals or powder
[1][2][6][7]

Melting Point 100 °C (with decomposition) [2][6][7]

Solubility in Water 269 g/L at 20 °C [10][11][12]

Specific Gravity 1.864 [6][11]

pH
3-5 (in a 50 g/L aqueous

solution at 20 °C)
[2][10]

CAS Number 7783-85-9 [2][6]

Experimental Protocol: Synthesis of Ferrous
Ammonium Sulfate Hexahydrate
The synthesis of Mohr's salt is a common laboratory procedure that involves the crystallization

from an equimolar solution of ferrous sulfate and ammonium sulfate.[2][13][14] The addition of

a small amount of sulfuric acid is crucial to prevent the hydrolysis of the ferrous salt and

subsequent oxidation.[13][14]

Materials:

Hydrated Ferrous Sulfate (FeSO₄·7H₂O)

Ammonium Sulfate ((NH₄)₂SO₄)

Dilute Sulfuric Acid (H₂SO₄)

Distilled Water

Beakers
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Glass Rod

Heating Apparatus (e.g., sand bath or water bath)

Funnel and Filter Paper

Crystallizing Dish

Procedure:

Preparation of Equimolar Solutions: Weigh out equimolar quantities of hydrated ferrous

sulfate and ammonium sulfate. For instance, use 7 g of ferrous sulfate and 3.5 g of

ammonium sulfate.[13]

Dissolution: In a beaker, dissolve the weighed salts in distilled water containing a small

amount of dilute sulfuric acid. The acid helps to prevent the hydrolysis of ferrous sulfate.[13]

Heating: Gently warm the solution while stirring to ensure all the salts are completely

dissolved and to obtain a clear solution.[13] Avoid excessive heating to prevent the oxidation

of Fe²⁺ to Fe³⁺, which is indicated by a yellow coloration.[13]

Filtration: If any suspended impurities are present, filter the hot solution into a clean

crystallizing dish.[13]

Concentration: Gently heat the clear filtrate to concentrate it until the point of crystallization is

reached. This is typically identified when a thin crystalline film forms on the surface of the

solution.[15]

Crystallization: Cover the dish and set it aside to cool slowly and undisturbed. This allows for

the formation of well-defined, light green crystals of ferrous ammonium sulfate hexahydrate.

[13][14]

Isolation and Drying: Once crystallization is complete, decant the mother liquor. Wash the

crystals with a small amount of cold distilled water and then dry them between sheets of filter

paper.[13]

Logical Workflow for Synthesis
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Caption: Workflow for the laboratory synthesis of Mohr's salt.

Applications in Research and Development
Ferrous ammonium sulfate hexahydrate is a versatile reagent with numerous applications in

research and drug development:

Analytical Chemistry: It is a primary standard for the standardization of oxidizing agents like

potassium permanganate and potassium dichromate in redox titrations.[5][12]

Radiation Dosimetry: It is used in the Fricke dosimeter to measure high doses of gamma

radiation.[5][7][11]

Material Science: The compound serves as a precursor in the synthesis of iron-based

nanomaterials, such as iron oxide nanoparticles.[3][5] These materials have applications in

catalysis, drug delivery, and magnetic storage.[5]
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Biochemical Research: It is used as a stable source of ferrous ions in studies of biochemical

pathways and for in vitro building of iron-sulfur clusters.[3][7][9]

Environmental Science: Researchers have explored its use as an iron source to promote the

growth of denitrifying bacteria for the bioremediation of nitrate-contaminated water.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ferrous Ammonium Sulfate Hexahydrate: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12564175#chemical-formula-of-ferrous-ammonium-
sulfate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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